Catabolism of ponasterone A to ecdysterone, inokosterone, and poststerone in Bombyx mori

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710001036

Abstract

Ponasterone A is catabolized in Bombyx mori larvae by hydroxylation at C-25 and C-26 to ecdysterone and inokosterone and by C-20:C-22 side-chain fission to poststerone.

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